Cas no 900006-56-6 (1-(4-chlorophenyl)-3-({1,4-dioxaspiro4.5decan-2-yl}methyl)urea)

• Product Name: 1-(4-chlorophenyl)-3-({1,4-dioxaspiro4.5decan-2-yl}methyl)urea
• CAS No: 900006-56-6
• MF: C₁₆H₂₁ClN₂O₃
• MW: 324.802543401718
• CID: 5493392
• Update Time: 2025-06-15

1-(4-chlorophenyl)-3-({1,4-dioxaspiro4.5decan-2-yl}methyl)urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)urea
• 1-(4-chlorophenyl)-3-({1,4-dioxaspiro4.5decan-2-yl}methyl)urea

• Inchi： 1S/C16H21ClN2O3/c17-12-4-6-13(7-5-12)19-15(20)18-10-14-11-21-16(22-14)8-2-1-3-9-16/h4-7,14H,1-3,8-11H2,(H2,18,19,20)
• InChI Key： WWZGWTFIFVKEIM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NCC1OC2(CCCCC2)OC1)=O

Additional information on 1-(4-chlorophenyl)-3-({1,4-dioxaspiro4.5decan-2-yl}methyl)urea

Comprehensive Overview of 1-(4-chlorophenyl)-3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)urea (CAS No. 900006-56-6)

1-(4-chlorophenyl)-3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)urea is a specialized organic compound with a unique structural framework, combining a urea backbone with a spirocyclic moiety. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of the 4-chlorophenyl group and the 1,4-dioxaspiro[4.5]decane system contributes to its distinct physicochemical properties, making it a subject of interest in drug discovery and material science.

In recent years, the demand for spirocyclic compounds has surged, driven by their applications in bioactive molecule design and catalysis. Researchers are particularly intrigued by the 1,4-dioxaspiro[4.5]decane unit, which offers conformational rigidity and stability—key traits for developing target-specific therapeutics. The compound’s CAS No. 900006-56-6 serves as a critical identifier in chemical databases, facilitating its study in structure-activity relationship (SAR) analyses.

The synthesis of 1-(4-chlorophenyl)-3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)urea typically involves multi-step organic reactions, including urea coupling and spirocyclization. Its chlorophenyl moiety enhances lipophilicity, a property often leveraged in central nervous system (CNS) drug development. Meanwhile, the dioxaspiro ring system is explored for its potential in sustainable chemistry, aligning with global trends toward green synthesis methodologies.

From an industrial perspective, this compound aligns with the growing focus on high-value chemical intermediates. Its applications span crop protection agents and pharmaceutical scaffolds, addressing challenges in pest resistance and drug delivery systems. Notably, the spirocyclic urea derivatives are investigated for their enzyme inhibition capabilities, a hot topic in precision medicine research.

Analytical characterization of CAS 900006-56-6 employs advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods validate its purity and structural integrity, essential for regulatory compliance in commercial applications. The compound’s thermal stability and solubility profile are also critical parameters for formulation scientists.

Emerging trends in AI-driven drug discovery have further spotlighted 1-(4-chlorophenyl)-3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)urea. Computational models predict its interactions with biological targets, accelerating hit-to-lead optimization. Such innovations resonate with the scientific community’s pursuit of time-efficient R&D, a recurring theme in biotech forums and academic conferences.

Environmental considerations are equally pivotal. The compound’s biodegradability and ecotoxicological impact are under scrutiny, reflecting broader societal concerns about chemical sustainability. Regulatory frameworks like REACH and EPA guidelines mandate rigorous safety assessments, ensuring its alignment with eco-friendly standards.

In summary, 1-(4-chlorophenyl)-3-({1,4-dioxaspiro[4.5]decan-2-yl}methyl)urea exemplifies the intersection of innovative chemistry and practical applications. Its multifaceted role in life sciences and industrial chemistry underscores its relevance in contemporary research, making CAS 900006-56-6 a compound worthy of continued exploration.